Cas no 26569-53-9 (Phenol, nonyl-,1,1',1''-phosphate)

• Product name: Phenol, nonyl-,1,1',1''-phosphate
• CAS No: 26569-53-9
• MF: C₄₅H₆₉O₄P
• MW: 705.00076
• CID: 265614
• PubChem ID: 3034370

Phenol, nonyl-,1,1',1''-phosphate Chemical and Physical Properties

Names and Identifiers

• Phenol, nonyl-,1,1',1''-phosphate
• tris(2-nonylphenyl) phosphate
• 247-812-3
• Phenol, nonyl-, phosphate (3:1)
• Tris(nonylphenyl) phosphate
• 2GTH2W8TMD
• SCHEMBL124086
• Phenol, nonyl-, 1,1',1''-phosphate
• EINECS 247-812-3
• NS00051784
• 26569-53-9
• tris(nonylphenyl)phosphate

• Inchi： InChI=1S/C45H69O4P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)47-50(46,48-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)49-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
• InChI Key： OOZBTDPWFHJVEK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=CC=CC=C1OP(OC1=CC=CC=C1CCCCCCCCC)(=O)OC1=CC=CC=C1CCCCCCCCC

Computed Properties

• Exact Mass: 704.49367
• Monoisotopic Mass: 704.49334768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 30
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76